molecular formula C11H18N2S B8487537 2-Cyclopentyl-4-(((N-ethyl)amino)methyl)thiazole

2-Cyclopentyl-4-(((N-ethyl)amino)methyl)thiazole

Cat. No.: B8487537
M. Wt: 210.34 g/mol
InChI Key: RRVUHYNTNLCVLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyclopentyl-4-(((N-ethyl)amino)methyl)thiazole is a useful research compound. Its molecular formula is C11H18N2S and its molecular weight is 210.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18N2S

Molecular Weight

210.34 g/mol

IUPAC Name

N-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]ethanamine

InChI

InChI=1S/C11H18N2S/c1-2-12-7-10-8-14-11(13-10)9-5-3-4-6-9/h8-9,12H,2-7H2,1H3

InChI Key

RRVUHYNTNLCVLW-UHFFFAOYSA-N

Canonical SMILES

CCNCC1=CSC(=N1)C2CCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the procedure of Example 1Q, but replacing 4-(chloromethyl)-2-isopropylthiazole hydrochloride with 4-(chloromethyl)-2-cyclopentylthiazole hydrochloride and replacing 40% aqueous methylamine with 70% aqueous ethylamine provided, after purification of the residue by silica gel chromatography using 5% methanol in chloroform, 1.08 g (50%) of the desired compound.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.